Cas no 1275472-37-1 (3-Fluoro-5-(4-fluoro-3-methylbenzoyl)pyridine)

• Product Name: 3-Fluoro-5-(4-fluoro-3-methylbenzoyl)pyridine
• CAS No: 1275472-37-1
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• MDL: MFCD16194877
• CID: 4782521
• Update Time: 2025-10-30

3-Fluoro-5-(4-fluoro-3-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(4-fluoro-3-methylbenzoyl)pyridine

• MDL： MFCD16194877
• Inchi： 1S/C13H9F2NO/c1-8-4-9(2-3-12(8)15)13(17)10-5-11(14)7-16-6-10/h2-7H,1H3
• InChI Key： UPLVHMUCLZSOTE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(C)=C1)(C1=CC(F)=CN=C1)=O

Additional information on 3-Fluoro-5-(4-fluoro-3-methylbenzoyl)pyridine

3-Fluoro-5-(4-fluoro-3-methylbenzoyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1275472-37-1, known as 3-Fluoro-5-(4-fluoro-3-methylbenzoyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with fluorinated substituents and a benzoyl group, making it a promising candidate for various applications.

The pyridine core of this molecule serves as a versatile platform for further functionalization, while the fluorine atoms at positions 3 and 4 of the benzoyl group introduce electronic effects that can significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

One of the most notable aspects of 3-Fluoro-5-(4-fluoro-3-methylbenzoyl)pyridine is its ability to act as a scaffold for the development of bioactive molecules. Researchers have demonstrated that the fluorinated substituents can enhance the molecule's lipophilicity, improving its ability to cross cellular membranes and interact with target proteins. This property has been leveraged in the design of new generations of kinase inhibitors, which are critical in anticancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The pyridine ring's aromaticity and electron-withdrawing properties make it an ideal component for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the precise control of the molecule's structure, further expanding its potential uses.

The synthesis of 3-Fluoro-5-(4-fluoro-3-methylbenzoyl)pyridine typically involves multi-step reactions, including nucleophilic aromatic substitution and Friedel-Crafts acylation. These processes require careful optimization to ensure high yields and purity. Cutting-edge research has focused on developing more efficient and environmentally friendly synthesis routes, which could significantly reduce production costs and improve scalability.

From a biological standpoint, this compound has shown remarkable selectivity towards certain enzymes, making it a valuable tool in enzyme inhibition studies. For instance, recent experiments have demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in various pathological conditions. This finding underscores the importance of further exploring its therapeutic potential.

Moreover, the presence of multiple fluorine atoms in the structure confers unique photophysical properties to the compound, rendering it suitable for applications in optoelectronics. Researchers have successfully utilized this molecule as a building block for constructing advanced materials with tailored optical properties, paving the way for innovations in display technologies and energy harvesting systems.

In conclusion, 3-Fluoro-5-(4-fluoro-3-methylbenzoyl)pyridine is a multifaceted compound with immense potential across diverse scientific domains. Its distinctive structure, combined with cutting-edge research findings, positions it as a key player in advancing both medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to future technological and therapeutic advancements.